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Compound of Interest

Compound Name: 5-Bromogramine

Cat. No.: B1265452 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide to the personal protective equipment (PPE), operational procedures, and

disposal plans for 5-Bromogramine.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 830-93-3

Molecular Formula C11H13BrN2

Appearance White to off-white powder

Storage Temperature -20°C

Hazard Classifications:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific Target Organ Toxicity – Single Exposure (Category 3), Respiratory system
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 5-Bromogramine to ensure the

appropriate level of protection. The following table summarizes the recommended PPE.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Respiratory
NIOSH-approved N95 dust

mask or higher

To prevent inhalation of the

powder, which can cause

respiratory irritation. For

operations with a higher

potential for aerosolization, a

higher level of respiratory

protection, such as a powered

air-purifying respirator (PAPR),

should be considered.

Eyes and Face

Safety glasses with side

shields or chemical safety

goggles

To protect against dust

particles and potential

splashes. A face shield may be

necessary for procedures with

a higher risk of splashing.

Hands Nitrile gloves

Provides protection against

incidental contact. For

prolonged contact or when

handling solutions, consider

double-gloving or using thicker,

chemical-resistant gloves.

Always inspect gloves for tears

or punctures before use.

Body Laboratory coat
To protect skin and personal

clothing from contamination.

Operational Plan: Step-by-Step Guidance
1. Engineering Controls:

Always handle 5-Bromogramine in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control for weighing and

transferring the solid compound to minimize inhalation exposure.[1][2]
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2. Handling Procedures:

Before handling, ensure all necessary PPE is donned correctly.

Designate a specific area for handling 5-Bromogramine to prevent cross-contamination.[3]

When weighing, use a balance inside a fume hood or a ventilated balance enclosure.[1]

Avoid creating dust. Use a spatula to carefully transfer the powder. Do not pour the powder

directly from the container if possible.[2]

Keep the container of 5-Bromogramine tightly closed when not in use.[2]

3. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Proper disposal of 5-Bromogramine and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

5-Bromogramine is a brominated organic compound and should be disposed of as

halogenated organic waste.

Establish a designated, clearly labeled waste container for "Halogenated Organic Waste."

2. Disposal of Unused Product:

Unused 5-Bromogramine should be disposed of in its original container or a compatible,

sealed container, clearly labeled with the chemical name and hazard information.

Consult your institution's environmental health and safety (EHS) office for specific guidelines

on chemical waste disposal.

3. Disposal of Contaminated Materials:

All materials that have come into contact with 5-Bromogramine, such as gloves, weigh

boats, and paper towels, should be considered contaminated.

Place all contaminated disposable materials into the designated "Halogenated Organic

Waste" container.

4. Spill Cleanup:

In the event of a small spill, carefully sweep up the solid material, avoiding dust generation.

Place the spilled material and cleanup supplies into a sealed, labeled container for disposal

as halogenated organic waste.

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of 5-Bromogramine
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Caption: Workflow for the safe handling and disposal of 5-Bromogramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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